Cas no 16354-54-4 (Benz[a]anthracene,12-methyl-7-propyl-)

• Product Name: Benz[a]anthracene,12-methyl-7-propyl-
• CAS No: 16354-54-4
• MF: C₂₂H₂₀
• MW: 284.394206047058
• CID: 163354
• PubChem ID: 85376
• Update Time: 2025-04-19

Benz[a]anthracene,12-methyl-7-propyl- Chemical and Physical Properties

Names and Identifiers

• Benz[a]anthracene,12-methyl-7-propyl-
• 12-methyl-7-propylbenzo[a]anthracene
• BRN 3317615
• 12-Methyl-7-propylbenz(a)anthracene
• YQKGLNLJXKJWSN-UHFFFAOYSA-N
• 16354-54-4
• DTXSID10167613
• 12-Methyl-7-propylbenz[a]anthracene
• Benz(a)anthracene, 12-methyl-7-propyl-

• Inchi： 1S/C22H20/c1-3-8-19-20-12-7-6-10-17(20)15(2)22-18-11-5-4-9-16(18)13-14-21(19)22/h4-7,9-14H,3,8H2,1-2H3
• InChI Key： YQKGLNLJXKJWSN-UHFFFAOYSA-N
• SMILES： C1(CCC)C2C=CC=CC=2C(C)=C2C3C=CC=CC=3C=CC=12

Computed Properties

• Exact Mass: 284.1566
• Monoisotopic Mass: 284.156501
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.8
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 1.104
• Boiling Point: 480.5°Cat760mmHg
• Flash Point: 239.6°C
• Refractive Index: 1.693
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Phenanthrenes and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives